Cas no 1414958-92-1 (2,3-Dihydro-benzofuran-7-ylamine hydrochloride)

2,3-Dihydro-benzofuran-7-ylamine hydrochloride is a versatile organic compound featuring a benzofuran core with an amine functional group at the 7-position, stabilized as its hydrochloride salt. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its reactive amine group allows for further derivatization, enabling applications in drug discovery and fine chemical production. The compound’s well-defined purity and consistent performance make it suitable for research and industrial use, particularly in the development of bioactive molecules. Proper handling under controlled conditions is recommended due to its reactive nature.
2,3-Dihydro-benzofuran-7-ylamine hydrochloride structure
1414958-92-1 structure
Product Name:2,3-Dihydro-benzofuran-7-ylamine hydrochloride
CAS No:1414958-92-1
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD22689210
CID:4776570
Update Time:2026-02-26

2,3-Dihydro-benzofuran-7-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-benzofuran-7-ylamine hydrochloride
    • 2,3-dihydrobenzofuran-7-amine hydrochloride
    • NE63552
    • SB33423
    • 2,3-dihydro-1-benzofuran-7-amine hydrochloride
    • MDL: MFCD22689210
    • Inchi: 1S/C8H9NO.ClH/c9-7-3-1-2-6-4-5-10-8(6)7;/h1-3H,4-5,9H2;1H
    • InChI Key: OCOWBOSIWANYDS-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C(=CC=CC=2CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Topological Polar Surface Area: 35.2

2,3-Dihydro-benzofuran-7-ylamine hydrochloride Security Information

2,3-Dihydro-benzofuran-7-ylamine hydrochloride Pricemore >>

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abcr
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€313.00 2023-07-11

Additional information on 2,3-Dihydro-benzofuran-7-ylamine hydrochloride

Research Brief on 2,3-Dihydro-benzofuran-7-ylamine Hydrochloride (CAS: 1414958-92-1): Recent Advances and Applications

2,3-Dihydro-benzofuran-7-ylamine hydrochloride (CAS: 1414958-92-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its benzofuran scaffold, has been explored for its potential therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacologically active molecules, with a focus on its utility in modulating neurotransmitter systems and addressing neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of 2,3-Dihydro-benzofuran-7-ylamine hydrochloride as a precursor for serotonin receptor modulators. The study demonstrated that this compound exhibits high binding affinity to 5-HT1A and 5-HT2A receptors, suggesting its potential in the development of anxiolytic and antidepressant drugs. The research team employed molecular docking and in vitro assays to validate these findings, paving the way for further preclinical evaluations.

Another notable application of 2,3-Dihydro-benzofuran-7-ylamine hydrochloride was reported in a 2024 ACS Chemical Neuroscience article, where it was utilized as a building block for the synthesis of novel dopamine D3 receptor ligands. The study emphasized the compound's versatility in medicinal chemistry, showcasing its ability to enhance selectivity and reduce off-target effects in dopaminergic therapies. These advancements are particularly relevant for the treatment of Parkinson's disease and schizophrenia, where receptor specificity is critical for therapeutic efficacy.

Beyond its pharmacological applications, 2,3-Dihydro-benzofuran-7-ylamine hydrochloride has also been explored in the context of chemical biology. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) detailed its use in the development of fluorescent probes for imaging studies. The benzofuran core of the compound was functionalized to create probes capable of visualizing serotonin transporter activity in live cells, offering new tools for neurobiological research and drug screening.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2,3-Dihydro-benzofuran-7-ylamine hydrochloride. Current research efforts are focused on improving bioavailability and blood-brain barrier penetration, as highlighted in a 2023 review article in Expert Opinion on Drug Discovery. Future directions include the exploration of prodrug strategies and nanoparticle-based delivery systems to enhance the therapeutic potential of this compound class.

In conclusion, 2,3-Dihydro-benzofuran-7-ylamine hydrochloride (CAS: 1414958-92-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from CNS-targeting therapeutics to chemical biology tools, with ongoing research continually expanding its potential. As synthetic methodologies and biological understanding advance, this compound is poised to play an increasingly important role in addressing unmet medical needs in neurology and psychiatry.

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